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Compound of Interest

Compound Name: Cetoleic Acid

Cat. No.: B228865 Get Quote

Essential Safety and Handling Guide for Cetoleic
Acid
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides immediate and essential safety protocols, operational plans,

and disposal procedures for handling Cetoleic Acid. By adhering to these guidelines, you can

minimize risks and ensure a safe laboratory environment.

Hazard Identification and Safety Precautions
While a specific Safety Data Sheet (SDS) for Cetoleic Acid is not consistently available, its

toxic effects are noted to be similar to its positional isomer, Erucic Acid. The safety

recommendations provided here are therefore based on the known hazards of Erucic Acid and

general best practices for handling long-chain fatty acids in a laboratory setting.

The primary hazards associated with Erucic Acid, and by extension Cetoleic Acid, include:

Skin Irritation (H315): Causes skin irritation upon contact.[1][2][3][4]

Serious Eye Irritation (H319): Causes serious eye irritation.[1]

Respiratory Irritation (H335): May cause respiratory irritation if inhaled, particularly as a dust

or aerosol.
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Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Cetoleic Acid to prevent exposure.

PPE Category Specification Rationale

Eye & Face Protection

Chemical safety goggles are

required at a minimum. A face

shield should be worn in

conjunction with goggles when

there is a significant risk of

splashing.

Protects against splashes and

dust, preventing serious eye

irritation.

Skin Protection

Gloves: Chemical-resistant

gloves (e.g., nitrile) tested

according to EN 374. Lab

Coat: A standard laboratory

coat. A chemical-resistant

apron is recommended for

larger quantities.

Prevents direct skin contact

and irritation.

Respiratory Protection

Work should be conducted in a

well-ventilated area, preferably

within a chemical fume hood,

to minimize inhalation of dust

or aerosols. If aerosol

formation is unavoidable, a

NIOSH-approved respirator

may be necessary.

Prevents respiratory tract

irritation.

Quantitative Safety and Physical Data
This table summarizes key quantitative data for Cetoleic and Erucic Acid. Hazard data for

Erucic Acid is used as a proxy for Cetoleic Acid.
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Property Value

Chemical Formula C₂₂H₄₂O₂

Molar Mass 338.57 g/mol

Melting Point 32-33 °C

Boiling Point 358 °C (at 533 hPa) for Erucic Acid

Flash Point 113 °C (Closed Cup) for Erucic Acid

GHS Hazard Statements

H315: Causes skin irritation. H319: Causes

serious eye irritation. H335: May cause

respiratory irritation.

GHS Precautionary Statements

P280: Wear protective gloves/eye

protection/face protection. P302+P352: IF ON

SKIN: Wash with plenty of soap and water.

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

Operational Plan: Handling and Disposal
A systematic approach to handling and disposal is critical for safety and compliance.

Experimental Protocol: Safe Handling and Storage
Engineering Controls: Always handle Cetoleic Acid in a well-ventilated area. A certified

chemical fume hood is the preferred designated area for all manipulations that could

generate dust or aerosols.

Personal Practices:

Avoid all direct contact with the chemical.

Wash hands thoroughly with soap and water after handling and before leaving the

laboratory.
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Do not eat, drink, or smoke in the work area.

Immediately remove any clothing that becomes contaminated.

Storage:

Store in a tightly closed, properly labeled container.

Keep in a cool, dry, and well-ventilated place away from incompatible materials such as

strong oxidizing agents.

First Aid Measures:

Eye Contact: Immediately rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do so. Continue rinsing. If irritation persists, seek medical

attention.

Skin Contact: Remove contaminated clothing immediately. Wash the affected area

thoroughly with plenty of soap and water. If skin irritation occurs, get medical advice.

Inhalation: Move the person to fresh air and keep them comfortable for breathing. If you

feel unwell, call a poison center or doctor.

Disposal Plan
Disposal of Cetoleic Acid waste must be handled in accordance with all applicable local,

regional, and national regulations.

Waste Collection:

Collect all Cetoleic Acid waste, including contaminated materials (e.g., wipes, gloves), in

a designated, leak-proof, and clearly labeled hazardous waste container. The container

must be compatible with the chemical.

Store the waste container in a designated satellite accumulation area, away from

incompatible materials.

Treatment and Disposal:
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Do not dispose of Cetoleic Acid down the sanitary sewer.

While neutralization is a common method for acid waste, it should not be attempted for

this substance without specific guidance and verification that the neutralized product is

non-hazardous.

Arrange for pickup and disposal through your institution's Environmental Health and Safety

(EHS) office or a licensed hazardous waste disposal contractor.

Workflow Visualization
The following diagram illustrates the logical workflow for safely handling Cetoleic Acid in a

laboratory setting.
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1. Risk Assessment
(Review SDS & SOP)

2. Don Correct PPE
(Goggles, Gloves, Lab Coat)

3. Prepare Workspace
(Chemical Fume Hood)

4. Handle Cetoleic Acid

Spill Response
5. Waste Collection

(Labeled, Sealed Container)

During/After Use

6. Decontaminate & Clean
(Workspace & Equipment)

7. Final Disposal
(via EHS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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